BENGHE Validation & Comparative

Check Availability & Pricing

Selectivity Profile of RO2959
Monohydrochloride: A Comparative Guide for
Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: R0O2959 monohydrochloride

Cat. No.: B560445

Get Quote

\ J

For researchers, scientists, and drug development professionals, this guide provides a
comprehensive analysis of the selectivity profile of RO2959 monohydrochloride against
various ion channels. The data presented herein is compiled from publicly available research to
facilitate an objective comparison with other ion channel modulators.

R0O2959 monohydrochloride has emerged as a potent and highly selective inhibitor of the
Calcium Release-Activated Calcium (CRAC) channel, a critical component of store-operated
calcium entry (SOCE) in various cell types, including T lymphocytes.[1][2] Its high degree of
selectivity is a key attribute for a research tool and a potential therapeutic agent, minimizing off-
target effects that can confound experimental results and lead to adverse effects in clinical
applications.

Data Presentation: Quantitative Selectivity Profile

The following table summarizes the inhibitory activity of RO2959 monohydrochloride against
its primary targets and its lack of significant activity against a panel of other ion channels at a
concentration of 10 pM.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b560445#bc-rfq
https://www.benchchem.com/product/b560445/docs?utm_src=pdf-body#selectivity-profile-of-ro2959-monohydrochloride-a-comparative-guide-for-researchers
https://www.benchchem.com/product/b560445/docs?utm_src=pdf-body#selectivity-profile-of-ro2959-monohydrochloride-a-comparative-guide-for-researchers
https://www.medchemexpress.com/ro2959-hydrochloride.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5558521/
https://www.benchchem.com/product/b560445/docs?utm_src=pdf-body#selectivity-profile-of-ro2959-monohydrochloride-a-comparative-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560445?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

lon

Assay Type Cell Type IC50 (nM) Reference
ChannellTarget
Primary Targets
CRAC Channel Electrophysiolog

RBL-2H3 cells 402 [11[2]

(Icrac) y
Orail/STIM1 ]

Calcium Influx CHO cells 25 [1]
(SOCE)
Orail Not Specified T-REx-CHO cells 25 [2]
Orai3 Not Specified T-REx-CHO cells 530 [2]

) Activated CD4+

SOCE Calcium Influx 265 [1]

T lymphocytes

Off-Target lon
Channels and
Transporters (at
10 pM)

Voltage-gated Radioligand o
] o ) ) No significant
Potassium (Kv) Binding/Function  Various [2]
effect
Channels al Assay
) Radioligand o
Chloride (Cl-) o ) ) No significant
Binding/Function ~ Various [2]
Channels effect
al Assay
Radioligand o
o ) ) No significant
TRPC1 Binding/Function  Various [2]
effect
al Assay
Radioligand o
o ] ) No significant
TRPM2 Binding/Function  Various [2]
effect
al Assay
Radioligand o
o ) ) No significant
TRPM4 Binding/Function ~ Various [2]

al Assay

effect

© 2026 BenchChem. All rights reserved.

2/8

Tech Support


https://www.medchemexpress.com/ro2959-hydrochloride.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5558521/
https://www.medchemexpress.com/ro2959-hydrochloride.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5558521/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5558521/
https://www.medchemexpress.com/ro2959-hydrochloride.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5558521/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5558521/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5558521/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5558521/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5558521/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560445?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Radioligand o
Cavl.2 (L-type o ] ) No significant
] Binding/Function  Various [2]
calcium channel) effect
al Assay
Dopamine Radioligand ) No significant
o Various [2]
Transporter Binding Assay effect
Radioligand ) No significant
5-HT Transporter o Various [2]
Binding Assay effect
Radioligand ) No significant
GABA Receptors o Various [2]
Binding Assay effect

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of scientific findings.
Below are summaries of the key experimental protocols used to characterize the selectivity of
R0O2959 monohydrochloride.

Electrophysiological Measurement of CRAC Channel
Activity (ICRAC)

The inhibitory effect of RO2959 on the CRAC current (ICRAC) is typically determined using
whole-cell patch-clamp electrophysiology.

» Cell Preparation: Rat basophilic leukemia (RBL-2H3) cells, which endogenously express
CRAC channels, are cultured and prepared for patch-clamp recording.

» Recording Configuration: The whole-cell patch-clamp configuration is established to allow for
the measurement of ionic currents across the entire cell membrane.

o Store Depletion: Intracellular calcium stores are depleted to activate the CRAC channels.
This is achieved by including a calcium chelator, such as BAPTA, in the intracellular pipette

solution.

» Application of RO2959: Following the establishment of a stable ICRAC, various
concentrations of RO2959 are applied to the cells via a perfusion system.
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o Data Acquisition and Analysis: The current is recorded in response to voltage ramps or
steps. The inhibitory effect of RO2959 is quantified by measuring the reduction in the ICRAC
amplitude at a specific voltage (e.g., -100 mV). The IC50 value is then calculated by fitting
the concentration-response data to a sigmoidal curve.

Calcium Imaging of Store-Operated Calcium Entry
(SOCE)

The effect of RO2959 on SOCE is assessed using fluorescent calcium indicators.

e Cell Loading: Cells (e.g., CHO cells stably expressing Orail and STIM1, or primary T
lymphocytes) are loaded with a calcium-sensitive fluorescent dye, such as Fura-2 AM.

¢ Baseline Measurement: The baseline intracellular calcium concentration is measured in a
calcium-free external solution.

» Store Depletion: Thapsigargin, an inhibitor of the sarco/endoplasmic reticulum Ca2+-ATPase
(SERCA) pump, is added to the calcium-free solution to passively deplete intracellular
calcium stores.

e Calcium Add-back and SOCE Measurement: Calcium is then added back to the extracellular
solution, and the subsequent increase in intracellular calcium due to SOCE is monitored by
measuring the change in fluorescence of the calcium indicator.

« Inhibition by RO2959: To determine the inhibitory effect of RO2959, cells are pre-incubated
with various concentrations of the compound before the calcium add-back step. The
reduction in the peak or integrated calcium signal is used to calculate the IC50 value.

Mandatory Visualization

The following diagrams illustrate key pathways and workflows relevant to the study of RO2959
monohydrochloride.
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Caption: CRAC Channel Activation Signaling Pathway.
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Caption: lon Channel Selectivity Screening Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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